Cas no 1049976-91-1 (2-Bromo-6-iodobenzylamine)

• Product Name: 2-Bromo-6-iodobenzylamine
• CAS No: 1049976-91-1
• MF: C₇H₇BrIN
• MW: 311.94565320015
• CID: 4990093
• Update Time: 2025-08-02

2-Bromo-6-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-iodobenzylamine

• Inchi： 1S/C7H7BrIN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H,4,10H2
• InChI Key： FXWSVMVRSDZIKB-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-6-iodobenzylamine

2-Bromo-6-Iodobenzylamine: A Comprehensive Overview

The compound 2-Bromo-6-Iodobenzylamine, identified by the CAS number 1049976-91-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance.

2-Bromo-6-Iodobenzylamine consists of a benzene ring substituted with a bromine atom at the 2-position and an iodine atom at the 6-position, along with an amine group attached to the benzene ring. The presence of these halogen substituents imparts unique electronic properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have explored its role in Suzuki-Miyaura coupling reactions, where the bromine and iodine substituents serve as excellent leaving groups, facilitating the formation of biaryl compounds with high efficiency.

The synthesis of 2-Bromo-6-Iodobenzylamine has been optimized through innovative approaches. Researchers have employed multi-step synthesis strategies involving nucleophilic aromatic substitution and halogenation reactions. These methods not only enhance the yield but also ensure high purity, which is critical for applications in pharmaceutical research. The compound's ability to undergo various transformations has made it a versatile building block in organic synthesis.

In terms of applications, 2-Bromo-6-Iodobenzylamine has found utility in the development of bioactive molecules. Its structure allows for easy functionalization, enabling the creation of derivatives with potential pharmacological activity. Recent studies have focused on its use as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. The compound's role in medicinal chemistry underscores its significance in advancing drug discovery efforts.

The study of 2-Bromo-6-Iodobenzylamine has also extended into materials science. Researchers have investigated its potential as a precursor for advanced materials, such as conductive polymers and nanoparticles. The halogen substituents play a crucial role in determining the electronic properties of these materials, making this compound a valuable component in material synthesis.

In conclusion, 2-Bromo-6-Iodobenzylamine, CAS number 1049976-91-1, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented studies, positions it as a key player in various scientific disciplines. As research continues to uncover new possibilities for this compound, its impact on organic chemistry and related fields is expected to grow significantly.